![molecular formula C9H5F3N2O2 B6163374 2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-3-carboxylic acid CAS No. 503172-68-7](/img/no-structure.png)
2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-3-carboxylic acid
Description
“2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-3-carboxylic acid” is a derivative of pyrazolo[1,5-a]pyrimidines . Pyrazolo[1,5-a]pyrimidines are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and have attracted attention in material science due to their significant photophysical properties .
Synthesis Analysis
The synthesis of “this compound” and its derivatives often involves 1,3-dipolar cycloaddition reactions . For example, pyrazolo[1,5-a]pyridine-3-carboxylate derivatives can be obtained from 1,3-dipolar cycloaddition reaction with ethyl propionate and N-aminopyridine sulfates synthesized by the reactions of substituted pyridines and hydroxylamine-O-sulfonic acid .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . The trifluoromethyl group and the carboxylic acid group are attached to the pyridine ring .Chemical Reactions Analysis
The chemical reactions involving “this compound” and its derivatives are diverse. For instance, the regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are influenced by its structural features. For instance, its photophysical properties can be tuned by modifying the electron-donating groups at position 7 on the fused ring .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-3-carboxylic acid involves the reaction of 2-(trifluoromethyl)pyrazole-3-carboxylic acid with 2-chloropyridine in the presence of a base, followed by oxidation of the resulting intermediate.", "Starting Materials": [ "2-(trifluoromethyl)pyrazole-3-carboxylic acid", "2-chloropyridine", "Base (e.g. potassium carbonate)", "Oxidizing agent (e.g. hydrogen peroxide)" ], "Reaction": [ "Step 1: Dissolve 2-(trifluoromethyl)pyrazole-3-carboxylic acid and 2-chloropyridine in a suitable solvent (e.g. DMF, DMSO)", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours", "Step 3: Heat the reaction mixture to reflux for several hours", "Step 4: Cool the reaction mixture and filter off any solids", "Step 5: Concentrate the filtrate and purify the crude product by column chromatography", "Step 6: Dissolve the purified product in a suitable solvent (e.g. methanol)", "Step 7: Add an oxidizing agent (e.g. hydrogen peroxide) to the solution and stir at room temperature for several hours", "Step 8: Acidify the reaction mixture with a suitable acid (e.g. hydrochloric acid)", "Step 9: Filter off any solids and purify the crude product by recrystallization" ] } | |
CAS RN |
503172-68-7 |
Molecular Formula |
C9H5F3N2O2 |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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